2-[2-(ethylthio)-1H-benzimidazol-1-yl]-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-(2-ethylsulfanylbenzimidazol-1-yl)-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C17H16N4O3S/c1-2-25-17-19-14-5-3-4-6-15(14)20(17)11-16(22)18-12-7-9-13(10-8-12)21(23)24/h3-10H,2,11H2,1H3,(H,18,22)
• InChI Key: WYCDQFMBSPKWGF-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=CC=CC=C2N1CC(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H16N4O3S
• Molecular Weight: 356.4 g/mol

Description

2-[2-(ethylthio)-1H-benzimidazol-1-yl]-N-(4-nitrophenyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

2-[2-(ethylthio)-1H-benzimidazol-1-yl]-N-(4-nitrophenyl)acetamide has been studied for its potential applications in various fields of scientific research. It has been found to exhibit antimicrobial activity against various strains of bacteria, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. Additionally, it has been studied for its potential as an anti-inflammatory agent, as it has been found to inhibit the production of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of 2-[2-(ethylthio)-1H-benzimidazol-1-yl]-N-(4-nitrophenyl)acetamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of enzymes involved in the synthesis of bacterial cell walls, as well as by interfering with the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that 2-[2-(ethylthio)-1H-benzimidazol-1-yl]-N-(4-nitrophenyl)acetamide exhibits antimicrobial and anti-inflammatory effects. Additionally, it has been found to exhibit antioxidant activity, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-(ethylthio)-1H-benzimidazol-1-yl]-N-(4-nitrophenyl)acetamide in lab experiments is its broad-spectrum antimicrobial activity, which makes it useful for studying the effects of antimicrobial agents on various strains of bacteria. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-[2-(ethylthio)-1H-benzimidazol-1-yl]-N-(4-nitrophenyl)acetamide. Some potential areas of study include:
1. Further investigation of its mechanism of action to better understand its antimicrobial and anti-inflammatory effects.
2. Exploration of its potential as an antioxidant agent in the treatment of oxidative stress-related diseases.
3. Evaluation of its potential as a therapeutic agent in the treatment of bacterial infections.
4. Investigation of its potential as a lead compound for the development of new antimicrobial agents.
5. Study of its potential as a therapeutic agent in the treatment of inflammatory diseases.
In conclusion, 2-[2-(ethylthio)-1H-benzimidazol-1-yl]-N-(4-nitrophenyl)acetamide is a compound that has gained attention in scientific research due to its potential applications in various fields. Its antimicrobial and anti-inflammatory effects, as well as its antioxidant activity, make it a promising candidate for further research. However, its mechanism of action is not fully understood, which may limit its usefulness in certain experimental settings.

Synthesis Methods

The synthesis of 2-[2-(ethylthio)-1H-benzimidazol-1-yl]-N-(4-nitrophenyl)acetamide involves the reaction of 2-mercapto benzimidazole with ethyl chloroacetate, followed by the reaction of the resulting compound with 4-nitroaniline. The final product is obtained after purification using column chromatography.